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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722

A Comprehensive Technical Guide to 2-Bromo-2-
methylpropanal

This document provides an in-depth overview of 2-Bromo-2-methylpropanal, a key chemical
intermediate. It is intended for researchers, scientists, and professionals in the field of drug
development and organic synthesis. This guide covers its chemical identity, physicochemical
properties, spectroscopic data, and established synthesis protocols.

Chemical Identity and Registry Information

2-Bromo-2-methylpropanal is a halogenated aldehyde used in various organic syntheses. Its
fundamental identification details are summarized below.
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Identifier Value Citations
CAS Number 13206-46-7 [LI[21031[41[5]
IUPAC Name 2-bromo-2-methylpropanal [2][3]
Molecular Formula C4H7Bro [11[2][4]1[6]
Molecular Weight 151.00 g/mol [1112113114]
KLTWFFAVGWWIKL-
InChl Key [11[21[3]14]
UHFFFAOYSA-N
Synonyms Propanal, 2-bromo-2-methyl- [2]
European Community (EC)
812-789-6 [2]

Number

Physicochemical and Spectroscopic Data

The following tables provide key physicochemical properties and spectroscopic data for 2-
Bromo-2-methylpropanal, which are crucial for its application in research and synthesis.

Table 2.1: Physicochemical Properties

Property Value Citations

Purity Typically 95% [1][3]

Boiling Point 113 °C (estimated) [4]

Melting Point 111-112 °C [4]

Exact Mass 149.96800 Da [4]

Polar Surface Area (PSA) 17.07 A2 [4]

LogP 1.35880 [4]

Heavy Atom Count 6 [1]

Rotatable Bond Count 1 [1]
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Table 2.2: Predicted NMR Spectroscopic Data

Predicted o
. . Splitting . L
Spectrum Type Chemical Shift Assighment Citations
Pattern

(ppm)
H NMR ~1.8-2.0 Singlet -CHs (6H) [1]
~9.5-10.0 Singlet -CHO (1H) [1]
13C NMR ~25-35 Quartet -CHs [1]
~60 - 70 Singlet -C(Br) [1]
~190 - 200 Doublet -CHO [1]

Table 2.3: Mass Spectrometry Data
m/z (Mass-to-Charge ] o
. Possible Fragment lon Citations

Ratio)
121 [C3He7°Br]* [1][2]
123 [CsHe®1Br]* [11[2]
41 [CsHs]* [1]

Experimental Protocols

Detailed methodologies for the synthesis of 2-Bromo-2-methylpropanal are outlined below.
These protocols are based on established chemical literature and patents.

Protocol 3.1: Synthesis via Bromination of 2-Methylpropanal

A common method for synthesizing 2-Bromo-2-methylpropanal involves the direct
bromination of 2-methylpropanal.[6] This process requires careful control of reaction conditions
to achieve high yields and purity.

Protocol 3.2: Patented Two-Step Synthesis from 2-Hydroxypropanal
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A detailed two-step synthesis method has been disclosed in the patent literature.[7]
o Step 1: Preparation of 2-Bromopropanal (Crude)

o Methanol and 2-hydroxypropanal are mixed and stirred at room temperature until
dissolved.

o Bromine is slowly added dropwise to the mixture.

o The reaction is stirred for 2 to 4 hours at room temperature.

o Methanol and excess bromine are removed by evaporation under reduced pressure.

o The resulting residue is washed, dried, and concentrated to yield crude 2-bromopropanal.

o Step 2: Synthesis of 2-Bromo-2-methylpropanal

[¢]

The crude 2-bromopropanal is dissolved in acetonitrile.
o Methyl iodide is added, and the mixture is stirred for 4 to 6 hours at room temperature.

o The reactant mixture is then poured into an ice-water mixture and stirred for 30 to 60
minutes.

o The product is extracted, dried, and concentrated.

o The final product, 2-Bromo-2-methylpropanal, is obtained by recrystallization from hot
ethanol upon cooling to 0-5 °C for 5 to 6 hours, followed by filtration.

Synthetic Pathways and Applications

2-Bromo-2-methylpropanal is a versatile reagent in organic synthesis. The following diagrams
illustrate its role in key synthetic transformations.
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>
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Caption: Patented two-step synthesis of 2-Bromo-2-methylpropanal.
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Caption: Functionalization via the tosylhydrazone intermediate.
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Caption: Key applications of 2-Bromo-2-methylpropanal in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-2-methylpropanal CAS number and registry
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082722#2-bromo-2-methylpropanal-cas-number-and-
registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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